Cas no 215815-09-1 (6-bromo-3-ethyl-1-methylindazole)

• Product Name: 6-bromo-3-ethyl-1-methylindazole
• CAS No: 215815-09-1
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• MDL: MFCD19689533
• CID: 2835951
• PubChem ID: 15439262
• Update Time: 2025-08-05

6-bromo-3-ethyl-1-methylindazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-ethyl-1-methylindazole
• 6-bromo-1-methyl-3-ethyl-1H-indazole;6-bromo-3-ethyl-1-methyl-1H-indazole;
• AKOS015898003
• DTXSID80572790
• 6-bromo-3-ethyl-1-methyl-1H-indazole
• BS-27845
• CS-0208894
• SCHEMBL4507507
• 6-bromo-1-methyl-3ethyl-1H-indazole
• MFCD19689533
• YEMQBIFFMIZONT-UHFFFAOYSA-N
• 215815-09-1

• MDL： MFCD19689533
• Inchi： 1S/C10H11BrN2/c1-3-9-8-5-4-7(11)6-10(8)13(2)12-9/h4-6H,3H2,1-2H3
• InChI Key： YEMQBIFFMIZONT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CC)=NN(C)C=2C=1

Computed Properties

• Exact Mass: 238.01100
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.89820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-bromo-3-ethyl-1-methylindazole

Introduction to 6-bromo-3-ethyl-1-methylindazole (CAS No. 215815-09-1) and Its Emerging Applications in Chemical Biology

6-bromo-3-ethyl-1-methylindazole, identified by the Chemical Abstracts Service Number (CAS No.) 215815-09-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the indazole class, which is characterized by a fused benzene and pyrrole ring system, making it a versatile scaffold for drug discovery and medicinal chemistry research.

The structural motif of 6-bromo-3-ethyl-1-methylindazole incorporates a bromine atom at the 6-position, an ethyl group at the 3-position, and a methyl group at the 1-position of the indazole ring. These substituents not only influence the electronic and steric properties of the molecule but also enhance its reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the bromine atom, in particular, makes it a suitable candidate for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

In recent years, indazole derivatives have been extensively studied for their pharmacological potential. The indazole scaffold is known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 6-bromo-3-ethyl-1-methylindazole has shown promise in several preclinical studies due to its ability to interact with biological targets such as enzymes and receptors. Its molecular structure allows for selective binding to specific sites on these targets, which can modulate their activity and potentially lead to therapeutic effects.

One of the most compelling aspects of 6-bromo-3-ethyl-1-methylindazole is its utility as a building block in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive sites to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating derivatives that inhibit kinases, which are overexpressed in many cancers. The ability to modify the indazole core while retaining its inherent biological activity makes it an attractive candidate for structure-activity relationship (SAR) studies.

The brominated indazole derivatives, including 6-bromo-3-ethyl-1-methylindazole, have also been explored for their potential in photodynamic therapy (PDT). The bromine atom can serve as an anchor point for attaching photosensitizers or other functional groups that enhance light absorption and photocytotoxicity. This approach has shown promise in treating localized malignancies and inflammatory conditions by leveraging the localized generation of reactive oxygen species (ROS) under irradiation.

Another area where 6-bromo-3-ethyl-1-methylindazole has found application is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. Indazole derivatives have been reported to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The ethyl and methyl substituents in 6-bromo-3-ethyl-1-methylindazole contribute to its amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic regions of bacterial targets, thereby enhancing its antimicrobial efficacy.

The synthesis of 6-bromo-3-ethyl-1-methylindazole typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions such as bromination and alkylation. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing diverse substituents into the indazole core while maintaining high regioselectivity. These synthetic strategies highlight the compound's versatility as a chemical probe for medicinal chemists.

Recent advances in computational chemistry have further enhanced the utility of 6-bromo-3-ethyl-1-methylindazole in drug discovery. Molecular modeling studies have been conducted to predict its binding affinity to various biological targets using docking algorithms. These studies provide insights into how different substituents affect interactions with proteins and nucleic acids, guiding the design of next-generation analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has taken note of the potential of indazole derivatives like 6-bromo-3-ethyl-1-methylindazole and is actively pursuing their development into clinical candidates. Several companies have initiated programs aimed at identifying small molecules that modulate key disease-related pathways through inhibition or activation of target proteins. The structural features of this compound make it an attractive starting point for such endeavors, given its balance between chemical tractability and biological relevance.

In conclusion, 6-bromo-3-ethyl-1-methylindazole (CAS No. 215815-09-1) represents a promising compound in chemical biology with diverse applications ranging from drug discovery to therapeutic interventions. Its unique structural features enable selective interactions with biological targets, making it a valuable scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.